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Compound of Interest

Compound Name: 5-Nonyn-3-ol

Cat. No.: B1204370 Get Quote

Cross-Validation of 5-Nonyn-3-ol: A Comparative
Guide
For researchers, scientists, and professionals in drug development, the accurate

characterization of chemical compounds is paramount. This guide provides a comparative

analysis of 5-Nonyn-3-ol, cross-validating its available data with literature values of related

compounds. Due to a lack of extensive published experimental data for 5-Nonyn-3-ol, this

guide utilizes computed data from reputable databases and compares it against experimentally

determined values for isomeric and structurally similar acetylenic alcohols.

Data Presentation: A Comparative Analysis
The physical and chemical properties of 5-Nonyn-3-ol and its related compounds are

summarized in the table below. It is important to note that the data for 5-Nonyn-3-ol are

primarily computed, highlighting a gap in the current scientific literature.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1204370?utm_src=pdf-interest
https://www.benchchem.com/product/b1204370?utm_src=pdf-body
https://www.benchchem.com/product/b1204370?utm_src=pdf-body
https://www.benchchem.com/product/b1204370?utm_src=pdf-body
https://www.benchchem.com/product/b1204370?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 5-Nonyn-3-ol 1-Nonyn-3-ol 3-Nonyn-1-ol
3-Methyl-1-
nonyn-3-ol

Molecular

Formula
C₉H₁₆O[1][2] C₉H₁₆O[3] C₉H₁₆O[4] C₁₀H₁₈O[5]

Molecular Weight 140.22 g/mol [1] 140.22 g/mol [3] 140.22 g/mol [4] 154.25 g/mol [5]

CAS Number 53723-19-6[1][2] 7383-20-2[3] 31333-13-8[4] 5430-01-3[5]

Boiling Point Not available
195 °C @ 760

mmHg[6]
Not available

87-88 °C @ 15

mmHg

Density Not available Not available Not available Not available

Refractive Index Not available Not available Not available Not available

Structure
Secondary

Alcohol[1]

Secondary

Alcohol
Primary Alcohol Tertiary Alcohol

Experimental Protocols
Detailed methodologies for the characterization of acetylenic alcohols like 5-Nonyn-3-ol are

crucial for reproducible research. Below are standard experimental protocols for determining

key physical properties and confirming the functional group.

Determination of Boiling Point (Thiele Tube Method)
The boiling point of a liquid is a key physical property used for its identification and purity

assessment. The Thiele tube method is a common and efficient technique for this purpose.[7]

Sample Preparation: A small sample of the liquid (a few milliliters) is placed in a small test

tube. A capillary tube, sealed at one end, is then placed inverted (open end down) into the

test tube containing the sample.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil), making sure the sample is fully immersed.
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Heating: The side arm of the Thiele tube is gently heated. This design allows for uniform

heating of the oil bath through convection currents.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

inverted capillary tube. Heating is then discontinued.

Boiling Point Determination: The temperature at which the bubbling stops and the liquid

begins to enter the capillary tube is recorded as the boiling point.

Characterization of the Hydroxyl Group (Lucas Test)
The Lucas test is used to differentiate between primary, secondary, and tertiary alcohols based

on the rate of reaction with the Lucas reagent (concentrated HCl and ZnCl₂).

Procedure: A small amount of the alcohol is added to the Lucas reagent in a test tube.

Observation:

Tertiary alcohols react almost instantly, forming an insoluble alkyl chloride, which appears

as a cloudy solution or a separate layer.

Secondary alcohols react more slowly, typically within 5-10 minutes, often requiring gentle

warming.

Primary alcohols do not react significantly at room temperature.

As a secondary alcohol, 5-Nonyn-3-ol would be expected to show a positive test within several

minutes.[1]

Spectroscopic Analysis
For detailed structural elucidation and confirmation, the following spectroscopic methods are

indispensable:

Infrared (IR) Spectroscopy: To confirm the presence of the hydroxyl (-OH) group (a broad

peak around 3300 cm⁻¹) and the alkyne (C≡C) bond (a sharp, weak peak around 2100-2260

cm⁻¹).
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Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To determine the carbon-

hydrogen framework of the molecule, confirming the positions of the hydroxyl group and the

triple bond.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the compound, further confirming its structure.

Spectra for 5-Nonyn-3-ol are available on public databases such as SpectraBase for cross-

referencing.[8]

Visualization of the Cross-Validation Workflow
The following diagram illustrates the logical workflow for the cross-validation of experimental

data for a compound like 5-Nonyn-3-ol with existing literature.
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Caption: Workflow for cross-validating experimental data with literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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